Cas no 2229298-80-8 (2-{6-methylimidazo2,1-b1,3thiazol-5-yl}prop-2-en-1-amine)

2-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-en-1-amine is a heterocyclic compound featuring a fused imidazothiazole core with a propenylamine substituent. Its unique structure imparts potential reactivity and binding properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the 6-methyl group enhances stability, while the prop-2-en-1-amine moiety offers versatility for further functionalization, such as Michael additions or polymerizations. This compound is particularly useful in the development of biologically active molecules due to its balanced lipophilicity and electronic characteristics. Suitable for controlled reactions, it is typically handled under inert conditions to preserve its reactive vinylamine group.

2-{6-methylimidazo2,1-b1,3thiazol-5-yl}prop-2-en-1-amine structure

2229298-80-8 structure

Product Name:2-{6-methylimidazo2,1-b1,3thiazol-5-yl}prop-2-en-1-amine

CAS No:2229298-80-8

MF:C₉H₁₁N₃S

MW:193.268739938736

CID:6219719

PubChem ID:165784829

Update Time:2025-05-19

2-{6-methylimidazo2,1-b1,3thiazol-5-yl}prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-{6-methylimidazo2,1-b1,3thiazol-5-yl}prop-2-en-1-amine
- 2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-en-1-amine
- EN300-1757235
- 2229298-80-8
- Inchi： 1S/C9H11N3S/c1-6(5-10)8-7(2)11-9-12(8)3-4-13-9/h3-4H,1,5,10H2,2H3
- InChI Key： RJZMWUMJEXYNJL-UHFFFAOYSA-N
- SMILES： S1C=CN2C1=NC(C)=C2C(=C)CN

Computed Properties

Exact Mass: 193.06736854g/mol
Monoisotopic Mass: 193.06736854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 71.6Å²

2-{6-methylimidazo2,1-b1,3thiazol-5-yl}prop-2-en-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1757235-0.05g	2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-en-1-amine	2229298-80-8	0.05g	$1272.0	2023-09-20
Enamine	EN300-1757235-0.1g	2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-en-1-amine	2229298-80-8	0.1g	$1332.0	2023-09-20
Enamine	EN300-1757235-0.25g	2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-en-1-amine	2229298-80-8	0.25g	$1393.0	2023-09-20
Enamine	EN300-1757235-0.5g	2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-en-1-amine	2229298-80-8	0.5g	$1453.0	2023-09-20
Enamine	EN300-1757235-1.0g	2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-en-1-amine	2229298-80-8	1g	$1515.0	2023-06-03
Enamine	EN300-1757235-2.5g	2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-en-1-amine	2229298-80-8	2.5g	$2969.0	2023-09-20
Enamine	EN300-1757235-5.0g	2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-en-1-amine	2229298-80-8	5g	$4391.0	2023-06-03
Enamine	EN300-1757235-10.0g	2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-en-1-amine	2229298-80-8	10g	$6512.0	2023-06-03
Enamine	EN300-1757235-1g	2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-en-1-amine	2229298-80-8	1g	$1515.0	2023-09-20
Enamine	EN300-1757235-5g	2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-en-1-amine	2229298-80-8	5g	$4391.0	2023-09-20

2-{6-methylimidazo2,1-b1,3thiazol-5-yl}prop-2-en-1-amine Related Literature

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Additional information on 2-{6-methylimidazo2,1-b1,3thiazol-5-yl}prop-2-en-1-amine

Introduction to Compound CAS No 2229298-80-8: 2-{6-methylimidazo[2,1-b]1,3-thiazol-5-yl}prop-2-en-1-amine

Compound CAS No 2229298-80-8, also known as 2-{6-methylimidazo[2,1-b]1,3-thiazol-5-yl}prop-2-en-1-amine, is a unique organic compound with significant potential in various fields of chemistry and biology. This compound belongs to the class of imidazothiazoles, which are heterocyclic compounds with a wide range of applications in drug discovery and material science. The structure of this compound is characterized by a fused imidazo[1,3-thiazole] ring system substituted with a methyl group and an amino group attached to a propenyl chain.

The synthesis of Compound CAS No 2229298-80-8 involves a series of carefully designed reactions that highlight the versatility of heterocyclic chemistry. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, making this compound more accessible for further research and development. The synthesis typically begins with the preparation of the imidazo[1,3-thiazole] core, followed by functionalization to introduce the desired substituents.

Compound CAS No 2229298-80-8 has shown promising biological activity in preliminary assays. Researchers have reported its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a candidate for drug development targeting metabolic disorders. Additionally, its unique electronic properties have been explored in the context of material science, particularly in the design of new semiconducting materials.

The structural features of Compound CAS No 2229 are particularly interesting from a medicinal chemistry perspective. The presence of an amino group and a propenyl chain allows for further functionalization and optimization to enhance bioavailability and target specificity. Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with biological targets at an atomic level, providing valuable insights into its mechanism of action.

In terms of applications, Compound CAS No 44 has been explored in several therapeutic areas, including oncology and neurodegenerative diseases. Its ability to modulate key cellular pathways makes it a valuable tool in drug discovery efforts. Furthermore, its stability under physiological conditions suggests potential for oral delivery, which is a critical factor in drug development.

The study of Compound CAS No 44 has also contributed to our understanding of heterocyclic chemistry. The imidazo[1,3-thiazole] system is known for its aromaticity and stability, which are essential properties for many applications. Researchers have investigated the reactivity of this compound under various conditions, uncovering new reaction pathways that could be exploited in organic synthesis.

In conclusion, Compound CAS No 44, or Compound CAS No 44, represents a significant advancement in the field of heterocyclic chemistry with promising applications in medicine and materials science. Ongoing research continues to unravel its full potential, making it a subject of interest for scientists across multiple disciplines.